rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis
Overview
Description
Rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis (Rac-TCCA) is a dicarboxylic acid containing a thiophene ring. It is a cyclic compound with a molecular weight of 202.26 g/mol. Rac-TCCA is a white crystalline solid at room temperature and is soluble in water and organic solvents. Rac-TCCA has been widely studied for its biological and pharmacological properties, and has been used in numerous scientific research applications.
Scientific Research Applications
Rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis has been used in a variety of scientific research applications. It has been used as a model compound to study the structure-activity relationships of thiophene-containing compounds. rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis has also been used in the study of the effects of thiophene-containing compounds on cell death and cell differentiation. Additionally, rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis has been used in the study of the pharmacological effects of thiophene-containing compounds on the central nervous system.
Mechanism of Action
The mechanism of action of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis is not completely understood. However, it is believed to act as a ligand for certain receptors in the body, such as the G-protein coupled receptor. It is also believed to interact with certain enzymes, such as thiol transferases, to modulate their activity.
Biochemical and Physiological Effects
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, such as thiol transferases, and to act as a ligand for certain receptors, such as the G-protein coupled receptor. rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis in laboratory experiments has several advantages. rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis is a relatively inexpensive compound, and it is available in a variety of forms, including powder, liquid, and solid. Additionally, rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis is relatively stable and has a relatively low toxicity. However, there are some limitations to the use of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis in laboratory experiments. rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis is a relatively large molecule, and it can be difficult to dissolve in certain solvents. Additionally, rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis can be difficult to purify and can be difficult to store for long periods of time.
Future Directions
There are several potential future directions for the research of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis. One potential direction is to further study the mechanism of action of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis. Additionally, further research could be done to study the effects of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis on various diseases and disorders. Additionally, further research could be done to study the pharmacological effects of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis on the central nervous system. Finally, further research could be done to develop new synthesis methods for rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis.
Synthesis Methods
Rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis can be synthesized using several different methods. One method involves reacting 2-thiophenecarboxylic acid with 1,2-dichlorocyclohexane in an aqueous solution of sodium hydroxide. The reaction yields a mixture of cis and trans isomers, with the cis isomer being the desired product. The mixture can then be purified by recrystallization to obtain pure rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis involves the synthesis of the starting material, followed by a series of reactions to introduce the thiophene-2-carbonyl and cyclohexane-1-carboxylic acid moieties. The final step involves the resolution of the racemic mixture to obtain the desired cis isomer.", "Starting Materials": [ "Cyclohexene", "Thiophene-2-carboxylic acid", "Benzyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Diethyl ether", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Sodium chloride", "Water" ], "Reaction": [ "Cyclohexene is reacted with thiophene-2-carboxylic acid in the presence of benzyl chloroformate and sodium hydroxide to form rac-(1R,2S)-2-(benzyloxycarbonyl) cyclohexane-1-carboxylic acid thiophene-2-yl ester.", "The ester is then hydrolyzed with hydrochloric acid to form rac-(1R,2S)-2-(benzyloxycarbonyl)cyclohexane-1-carboxylic acid thiophene-2-yl ester.", "The resulting acid is then treated with sodium bicarbonate and extracted with ethyl acetate to remove the benzyl protecting group, forming rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid.", "The racemic mixture is then resolved using a chiral resolving agent such as (S)-(-)-1-phenylethylamine to obtain the desired cis isomer of rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid." ] } | |
CAS RN |
212757-10-3 |
Product Name |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis |
Molecular Formula |
C12H14O3S |
Molecular Weight |
238.3 |
Purity |
95 |
Origin of Product |
United States |
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